Cas no 2580215-24-1 (2-(5-{(benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid)

• Product Name: 2-(5-{(benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid
• CAS No: 2580215-24-1
• MF: C₁₃H₁₂BrN₃O₄
• MW: 354.15608215332
• CID: 5662504
• PubChem ID: 165888592
• Update Time: 2025-05-22

2-(5-{(benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-{[(benzyloxy)carbonyl]amino}-4-bromo-1H-pyrazol-1-yl)acetic acid
• EN300-27731270
• 2580215-24-1
• 2-(5-{(benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid

• Inchi： 1S/C13H12BrN3O4/c14-10-6-15-17(7-11(18)19)12(10)16-13(20)21-8-9-4-2-1-3-5-9/h1-6H,7-8H2,(H,16,20)(H,18,19)
• InChI Key： GGAAIKTULWWKMB-UHFFFAOYSA-N
• SMILES： BrC1C=NN(CC(=O)O)C=1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 353.00112g/mol
• Monoisotopic Mass: 353.00112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-(5-{(benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid

2-(5-{(Benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic Acid: A Comprehensive Overview

Introduction to 2-(5-{(Benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic Acid

2-(5-{(Benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid, a compound with the CAS number 2580215-24-1, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of a bromine atom at the 4-position of the pyrazole ring, along with a benzyloxy carbonyl amino group at the 5-position, contributes to its unique chemical properties and potential biological activity.

The compound's structure also includes an acetic acid moiety attached to the 1-position of the pyrazole ring, which may play a role in its solubility and bioavailability. This combination of functional groups makes 2-(5-{(Benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid a promising candidate for various applications in drug discovery and development.

Structural Insights and Synthesis

The synthesis of 2-(5-{(Benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid involves a series of carefully designed chemical reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. The starting material for this synthesis is typically a substituted pyrazole derivative, which undergoes a sequence of functional group transformations to introduce the benzyloxy carbonyl amino group and the bromine atom at specific positions on the ring.

Recent advancements in catalytic asymmetric synthesis have enabled researchers to achieve higher yields and better control over the stereochemistry of this compound. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps in the synthesis process, including cross-coupling reactions and reductions.

Biological Activity and Applications

One of the most intriguing aspects of 2-(5-{(Benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid is its potential as a therapeutic agent in various disease states. Preclinical studies have demonstrated that this compound exhibits potent activity against several cancer cell lines, suggesting its potential as an anticancer agent. The bromine atom at the 4-position of the pyrazole ring is believed to play a critical role in modulating the compound's pharmacokinetic properties and its ability to target specific cellular pathways.

In addition to its anticancer properties, 2-(5-{(Benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid has also shown promise in preclinical models of neurodegenerative diseases, such as Alzheimer's disease. Its ability to cross the blood-brain barrier and interact with key enzymes involved in amyloid-beta production makes it a valuable lead compound for drug discovery efforts in this area.

Recent Research Findings

Recent studies have focused on optimizing the pharmacokinetic profile of 2-(5-{(Benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-yl)acetic acid to enhance its bioavailability and reduce potential toxicity. Researchers have explored various strategies, including prodrug design and nanoparticle delivery systems, to improve the compound's stability and targeting efficiency.

Furthermore, computational modeling techniques have been employed to predict the binding affinity of this compound to various protein targets, providing valuable insights into its mechanism of action. These studies have revealed that 2-(5-{(Benzyloxy)carbonylamino}-4-bromo-1H-pyrazol-1-y l}acetic acid interacts with key enzymes involved in cell proliferation and apoptosis regulation.

Toxicological Considerations

As with any potential therapeutic agent, understanding the toxicological profile of 2-(5-{(Benzyloxy)carbonylamino}-4-bromo-1H-pyrazol - ily}acetic acid is crucial for ensuring its safety in clinical applications. Recent toxicological studies have evaluated the compound's acute and chronic toxicity profiles using animal models. p>

The results indicate that 2-(5-{(Benzyloxy ) carbony lamino } - 4 - bromo - ily} acetic acid demonstrates low toxicity at therapeutic doses , suggesting its potential for safe use in humans . However , further long-term studies are required to fully assess its safety profile . p>

In conclusion , ily} acetic acid represents an exciting advancement in medicinal chemistry , offering new possibilities for treating various diseases . Its unique structure , combined with recent research findings , underscores its potential as a valuable tool in drug discovery . As research continues , it is anticipated that this compound will play an increasingly important role in advancing our understanding of complex biological systems . p>